Cas no 904371-91-1 (8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 904371-91-1
• MF: C₂₂H₂₇N₅O₂
• MW: 393.482084512711
• CID: 5557145
• Update Time: 2025-07-15

8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethylphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C22H27N5O2/c1-13(2)9-10-25-20(28)18-19(24(6)22(25)29)23-21-26(18)12-16(5)27(21)17-11-14(3)7-8-15(17)4/h7-8,11-13H,9-10H2,1-6H3
• InChI Key： VDCAEWBUYNUUBJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C(C([H])([H])[H])C([H])=C([H])C=4C([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Additional information on 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 904371-91-1)

The compound 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 904371-91-1) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of multiple methyl and dimethylphenyl groups in its structure enhances its lipophilicity, which is a critical factor in drug absorption and bioavailability.

One of the most frequently searched questions related to this compound is its biological activity and mechanism of action. Preliminary studies suggest that derivatives of imidazo[1,2-g]purine exhibit promising activity as kinase inhibitors, which are pivotal in targeting cancer pathways. Researchers are particularly interested in its potential to modulate ATP-binding sites in kinases, a hot topic in oncology drug discovery. The compound's unique structure, featuring a 3-methylbutyl side chain, may contribute to its selectivity and potency, making it a subject of ongoing investigation.

Another area of interest is the synthetic route for 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Organic chemists are exploring efficient and scalable methods to synthesize this molecule, with a focus on green chemistry principles. Recent advancements in catalytic reactions and microwave-assisted synthesis have been highlighted in scientific literature, addressing the growing demand for sustainable and cost-effective production techniques.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also critical for its potential applications. These properties are often queried in academic and industrial databases, reflecting the need for comprehensive data to support further research. For instance, its logP value and hydrogen bonding capacity are essential parameters for predicting its behavior in biological systems.

In the context of drug delivery systems, the incorporation of 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione into nanoparticles or liposomes is being explored to enhance its therapeutic efficacy. This aligns with the current trend in personalized medicine, where targeted delivery mechanisms are paramount. The compound's compatibility with various excipients and formulation techniques is a key consideration for pharmaceutical developers.

Furthermore, the toxicological profile of this compound is a subject of ongoing research. Regulatory agencies and researchers are keen to understand its ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics to ensure its safety for potential clinical use. This is particularly relevant given the increasing scrutiny of new chemical entities in the pharmaceutical industry.

In summary, 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 904371-91-1) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its potential biological activities, make it a valuable subject for both academic and industrial research. As the scientific community continues to uncover its properties and applications, this compound is likely to remain a focal point in the quest for innovative therapeutics.